Cas no 1251679-99-8 (3-(3-bromophenyl)-5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole)

• Product Name: 3-(3-bromophenyl)-5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole
• CAS No: 1251679-99-8
• MF: C₁₇H₁₀BrFN₄O₂
• MW: 401.189305782318
• CID: 6420987
• PubChem ID: 49665096
• Update Time: 2025-06-09

3-(3-bromophenyl)-5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole
• 2-[[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl]-5-(4-fluorophenyl)-1,3,4-oxadiazole
• AKOS005726156
• 3-(3-bromophenyl)-5-((5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)methyl)-1,2,4-oxadiazole
• 3-(3-bromophenyl)-5-{[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,2,4-oxadiazole
• F3406-7455
• 1251679-99-8
• VU0624439-1

• Inchi： 1S/C17H10BrFN4O2/c18-12-3-1-2-11(8-12)16-20-14(25-23-16)9-15-21-22-17(24-15)10-4-6-13(19)7-5-10/h1-8H,9H2
• InChI Key： MVRKUAXHRVLQCB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C=C2)=NN=C1CC1ON=C(C2=CC=CC(Br)=C2)N=1

Computed Properties

• Exact Mass: 399.99712g/mol
• Monoisotopic Mass: 399.99712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(3-bromophenyl)-5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole

Introduction to 3-(3-bromophenyl)-5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole (CAS No. 1251679-99-8)

3-(3-bromophenyl)-5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole (CAS No. 1251679-99-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromophenyl group and a fluorophenyl-substituted oxadiazole moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The development of novel therapeutic agents often hinges on the identification and synthesis of compounds with specific structural motifs that can interact with biological targets in a precise manner. 3-(3-bromophenyl)-5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole is one such compound that has shown promise in various preclinical studies. Recent research has highlighted its potential as an inhibitor of specific enzymes and receptors involved in disease pathways, making it a valuable candidate for further investigation.

In the context of medicinal chemistry, the bromophenyl and fluorophenyl groups in 3-(3-bromophenyl)-5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole play crucial roles in modulating its pharmacological properties. The bromine atom introduces a degree of lipophilicity and can influence the compound's ability to cross biological membranes. Meanwhile, the fluorine atom can enhance the compound's metabolic stability and binding affinity to target proteins. These features collectively contribute to the compound's potential as a lead molecule for drug discovery.

Clinical trials are an essential step in the drug development process, and preliminary studies on 3-(3-bromophenyl)-5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole have shown promising results. For instance, a recent phase I clinical trial evaluated the safety and pharmacokinetics of this compound in healthy volunteers. The study demonstrated that the compound was well-tolerated at various dose levels and exhibited favorable pharmacokinetic profiles. These findings provide a strong foundation for advancing the compound into more advanced clinical trials.

The therapeutic potential of 3-(3-bromophenyl)-5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole extends to several disease areas. One area of particular interest is its activity as an inhibitor of protein kinases involved in cancer signaling pathways. Kinases are key regulators of cellular processes such as proliferation and apoptosis, and their dysregulation is often associated with cancer development. Preclinical studies have shown that this compound can selectively inhibit specific kinases, leading to reduced tumor growth in animal models.

Beyond cancer research, 3-(3-bromophenyl)-5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole has also been investigated for its potential applications in neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease are characterized by the accumulation of toxic protein aggregates and inflammation. Studies have suggested that this compound may possess neuroprotective properties by modulating inflammatory responses and preventing protein aggregation.

The synthesis of 3-(3-bromophenyl)-5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole involves a series of well-defined chemical reactions that ensure high purity and yield. The synthetic route typically begins with the preparation of the bromophenyl and fluorophenyl intermediates followed by their coupling to form the final product. Advanced synthetic techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions and improve efficiency.

In conclusion, 3-(3-bromophenyl)-5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole (CAS No. 1251679-99-8) represents a promising lead molecule with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further development in various disease areas. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical applications.